Cas no 2138210-91-8 (1-(2-Methoxyethyl)-4-(2-methylpiperidin-3-yl)piperazine)

• Product Name: 1-(2-Methoxyethyl)-4-(2-methylpiperidin-3-yl)piperazine
• CAS No: 2138210-91-8
• MF: C₁₃H₂₇N₃O
• MW: 241.372983217239
• CID: 5961586
• PubChem ID: 165456112
• Update Time: 2025-10-31

1-(2-Methoxyethyl)-4-(2-methylpiperidin-3-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyethyl)-4-(2-methylpiperidin-3-yl)piperazine
• EN300-713986
• 2138210-91-8
• 1-(2-Methoxyethyl)-4-(2-methylpiperidin-3-yl)piperazine

• Inchi： 1S/C13H27N3O/c1-12-13(4-3-5-14-12)16-8-6-15(7-9-16)10-11-17-2/h12-14H,3-11H2,1-2H3
• InChI Key： OLSFBKXJXVBQGR-UHFFFAOYSA-N
• SMILES： O(C)CCN1CCN(CC1)C1CCCNC1C

Computed Properties

• Exact Mass: 241.215412493g/mol
• Monoisotopic Mass: 241.215412493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 27.7Ų

Additional information on 1-(2-Methoxyethyl)-4-(2-methylpiperidin-3-yl)piperazine

Introduction to 1-(2-Methoxyethyl)-4-(2-methylpiperidin-3-yl)piperazine and Its CAS No. 2138210-91-8

1-(2-Methoxyethyl)-4-(2-methylpiperidin-3-yl)piperazine, identified by the Chemical Abstracts Service Number (CAS No.) 2138210-91-8, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This piperazine derivative exhibits a unique structural configuration that positions it as a potential candidate for various therapeutic applications. The compound's molecular structure, featuring a combination of an alkyl ether side chain and a methyl-substituted piperidine ring, contributes to its distinctive pharmacological properties, making it a subject of extensive research in medicinal chemistry.

The chemical entity 1-(2-Methoxyethyl)-4-(2-methylpiperidin-3-yl)piperazine belongs to the broader class of piperazine-based compounds, which are widely recognized for their role in the development of drugs targeting central nervous system (CNS) disorders, cardiovascular diseases, and other metabolic conditions. The presence of the 2-methoxyethyl group at the 1-position and the 2-methylpiperidine moiety at the 4-position introduces specific steric and electronic characteristics that influence its interaction with biological targets. These features are critical in determining its efficacy, selectivity, and pharmacokinetic profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the structural-activity relationships (SAR) of this compound. Studies suggest that the methylpiperidine ring enhances binding affinity to certain receptors by optimizing van der Waals interactions, while the alkyl ether side chain may contribute to improved solubility and metabolic stability. These insights have guided the optimization of synthetic routes to enhance yield and purity, ensuring that subsequent pharmacological evaluations are conducted with high-quality material.

In the context of drug development, 1-(2-Methoxyethyl)-4-(2-methylpiperidin-3-yl)piperazine has been explored for its potential in modulating neurotransmitter systems. Piperazine derivatives are known to interact with a variety of neurotransmitter receptors, including dopamine receptors, serotonin receptors, and histamine receptors. The specific substitution pattern in this compound may confer selectivity for particular receptor subtypes, which is crucial for minimizing side effects and improving therapeutic outcomes. Preliminary in vitro studies have indicated that this compound exhibits moderate affinity for certain CNS receptors, warranting further investigation.

The synthesis of 1-(2-Methoxyethyl)-4-(2-methylpiperidin-3-yl)piperazine involves multi-step organic reactions that require precise control over reaction conditions to ensure regioselectivity and functional group compatibility. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired framework efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy has facilitated rigorous characterization of the compound's purity and structural integrity.

As research progresses, the application of machine learning algorithms in drug discovery has begun to play a pivotal role in predicting the biological activity of novel compounds like 1-(2-Methoxyethyl)-4-(2-methylpiperidin-3-yl)piperazine. By analyzing large datasets encompassing structural features and known biological responses, these algorithms can identify potential lead compounds with high accuracy. This approach has accelerated the screening process for promising candidates, reducing the time required from bench to market while maintaining stringent quality standards.

The pharmacokinetic properties of this compound are also under scrutiny to ensure its suitability for clinical translation. Factors such as bioavailability, metabolic clearance rates, and potential drug-drug interactions must be carefully evaluated before advancing into human trials. In vivo studies using appropriate animal models have provided valuable insights into how 1-(2-Methoxyethyl)-4-(2-methylpiperidin-3-yl)piperazine behaves within a living system, guiding decisions on dosage regimens and formulation strategies.

Collaborative efforts between academic institutions and pharmaceutical companies have been instrumental in advancing research on this compound. Open science initiatives have facilitated knowledge sharing through preclinical data repositories and public databases, enabling researchers worldwide to contribute to its development pipeline. Such collaborative frameworks enhance transparency and efficiency in drug discovery processes, ultimately benefiting patients by expediting access to novel therapies.

The regulatory landscape for new pharmaceutical entities necessitates comprehensive safety evaluations before approval for clinical use. Good Manufacturing Practices (GMP) compliance ensures that all synthetic intermediates and final products meet stringent quality criteria. Regulatory agencies rely on robust toxicological studies to assess potential hazards associated with compounds like 1-(2-Methoxyethyl)-4-(2-methylpiperidin-3-yl)piperazine, ensuring that benefits outweigh risks when administered to humans.

Future directions in research may explore derivatization strategies to enhance the therapeutic profile of this compound further. By modifying substituents or introducing additional functional groups, scientists aim to improve target engagement while minimizing off-target effects. Innovations in biocatalysis could also streamline synthetic pathways toward more sustainable production methods.

In conclusion,1-(2-Methoxyethyl)-4-(2-methylpiperidin-3-yl)piperazine (CAS No. 2138210-91-8) represents a promising candidate in pharmaceutical research due to its unique structural features and demonstrated biological activity. Ongoing studies across multiple disciplines continue to unravel its potential applications while addressing key challenges such as synthesis scalability и pharmacokinetic optimization. The collective efforts of researchers worldwide position this compound as a beacon of innovation in medicinal chemistry toward addressing unmet medical needs.